Lactulose Impurity F

• Molecular Formula: C10H20O8
• Molecular Weight: 268.26 g/mol
• InChI: InChI=1S/2C5H10O4/c6-3-5(8)1-4(7)2-9-5;6-2-4(8)1-5(9)3-7/h2*4,6-8H,1-3H2
• InChIKey: QFRGNHTYZGVGNJ-UHFFFAOYSA-N

Lactulose EP Impurity F: Identity and Pharmacopoeial Context

Lactulose EP Impurity F (CAS 136272-61-2) is a European Pharmacopoeia-specified process-related impurity of the osmotic laxative lactulose, chemically defined as (2Ξ,4Ξ)-2-(hydroxymethyl)oxolane-2,4-diol with molecular formula C₅H₁₀O₄ and molecular weight 134.1 g/mol . Unlike the disaccharide-based impurities A (epilactose, C₁₂H₂₂O₁₁) and C (lactose, C₁₂H₂₂O₁₁), Impurity F is a furanose-ring monosaccharide degradation product that originates from base-catalyzed isomerization and degradation pathways during lactulose manufacture . The EP monograph (Ph. Eur. 1230) specifies Impurity F among the related substances requiring control, together with impurities A, B, C, D, and E, each possessing distinct relative retention times and acceptance criteria . Its structural uniqueness demands a dedicated multi-step directional synthesis rather than simple isolation from lactulose reaction mixtures, which has direct consequences for procurement lead time, cost, and analytical reliability .

Pharmacopoeial Identity EP-specified process-related impurity; furanose monosaccharide impurity standard

Structural Class Unique C₅ oxolane-2,4-diol scaffold, distinct from C₁₂ disaccharide and C₆ hexose impurities A–E

Synthesis & Lead Time Requires dedicated 8-step directional synthesis; longer procurement lead time vs. simpler impurities

• [1] ChemWhat, Lactulose EP Impurity F CAS#: 136272-61-2, Product Identification and Characterization Data, ChemWhat Code: 1474862. View Source
• [2] QCS R&D Center, Blockbuster Disclosure: Comprehensive Analysis of Impurities in Lactulose Oral Solution for Constipation Treatment — A Study on the Correct Identification of Single-Peak Impurities, 2024. View Source
• [3] British Pharmacopoeia / European Pharmacopoeia Monograph 1230, Lactulose, Related Substances — Liquid Chromatography, Relative Retention Data for Impurities A, B, C, D, E, DrugFuture. View Source

Lactulose EP Impurity F: Substitution Limitations

Lactulose EP Impurity F cannot be interchanged with other lactulose impurity reference standards because it is structurally distinct — a C₅ furanose (oxolane-2,4-diol) rather than a C₁₂ disaccharide (Impurity A, C) or a C₆ hexose (Impurity B, E) . This structural divergence produces a unique chromatographic retention time under EP-specified aminopropyl-bonded silica / refractive index detection conditions that does not coincide with any other EP-listed impurity peak; EP monograph data confirm that impurities A–E elute at relative retention times of approximately 0.38 (E), 0.42 (D), 0.57 (B), 0.90 (A), and 1.17 (C) versus lactulose, none of which aligns with the Impurity F retention time verified against the EP Peak Identification CRS (Y0001510) . Furthermore, Impurity F requires an 8-step dedicated directional synthesis due to the challenge of stereoselective construction of the 2,4-dihydroxylated oxolane ring system, whereas several other lactulose EP impurities (A, B, C, E) are listed by vendors as 'synthesis on demand' or are commercially available monosaccharides and disaccharides accessible through simpler routes . Substituting a structurally inappropriate impurity standard risks co-elution, misidentification, and non-compliance with EP system suitability criteria during ANDA/DMF regulatory review.

Attribute

Lactulose EP Impurity F

Other EP Impurities (A–E)

Structure

C₅ furanose (oxolane-2,4-diol)

C₁₂ disaccharide or C₆ hexose (pyranose)

Chromatographic RT

Distinct retention time; not matching A–E relative retention times

Specified RTs: 0.38–1.17 vs. lactulose

Synthesis Accessibility

Dedicated 8-step directional synthesis

Often synthesis on demand or commodity

Impurity F is not interchangeable; substitution risks co-elution, misidentification, and EP system suitability failure.

• [1] QCS R&D Center, Blockbuster Disclosure: Comprehensive Analysis of Impurities in Lactulose Oral Solution — Structural and Chromatographic Characterization of Lactulose EP Impurity F, 2024. View Source
• [2] British Pharmacopoeia / European Pharmacopoeia Monograph 1230, Lactulose, Related Substances — Liquid Chromatography, Relative Retention Data for Impurities A–E. View Source
• [3] SynZeal, Lactulose Impurities Product Listing — Lactulose EP Impurities A, B, C, E Availability Status: 'Synthesis on Demand,' 2025. View Source

Lactulose EP Impurity F: Differentiation Evidence

Synthetic Complexity: Directional vs. Simple Impurity Preparation

Lactulose EP Impurity F requires a dedicated 8-step directional synthesis due to the stereochemical challenge of constructing the (2Ξ,4Ξ)-2-(hydroxymethyl)oxolane-2,4-diol furanose scaffold, whereas comparator impurities such as EP Impurity A (epilactose, a disaccharide epimer of lactulose) and EP Impurity C (lactose) are accessible through chromatographic isolation from lactulose process streams or through simpler carbohydrate chemistry . This synthetic complexity is reflected in vendor supply status: major reference standard suppliers list Impurities A, B, C, and E as 'Synthesis on Demand,' indicating lower synthetic barrier and variable lead time, while Impurity F typically requires dedicated multi-week campaigns with specialized purification .

Synthetic Complexity

Reported

8-step dedicated synthesis vs. on-demand or commodity availability for impurities A, B, C, E

Synthesis complexity impacts procurement lead time and cost; verify route documentation

Approximate lead time differential of 2–4 weeks for Impurity F

Evidence Dimension	Number of synthetic steps required for directed preparation of impurity reference standard
Target Compound Data	8 distinct chemical reaction steps for Lactulose EP Impurity F (QCS RM-L010316)
Comparator Or Baseline	Lactulose EP Impurity A, B, C, E listed as 'Synthesis on Demand' by SynZeal (SZ-L071003, SZ-L071004, SZ-L071005, SZ-L071007); Impurity C (lactose) commercially available at bulk scale as commodity sugar
Quantified Difference	8-step dedicated synthesis vs. on-demand or commercial-off-the-shelf availability; approximate lead time differential of 2–4 weeks for Impurity F vs. 1–2 weeks for simpler impurities
Conditions	Comparison based on published vendor product listings and QCS R&D center synthesis report, 2024

Why This Matters

Procurement of Impurity F requires a supplier with demonstrated multi-step carbohydrate synthesis capability, and users should verify the synthetic route documentation to avoid misidentified or incompletely characterized material that could fail EP system suitability tests.

• [1] QCS R&D Center, Blockbuster Disclosure: Comprehensive Analysis of Impurities in Lactulose Oral Solution — Impurity F 8-Step Directional Synthesis and Characterization, 2024. View Source
• [2] SynZeal, Lactulose Impurities Product Listing — Lactulose EP Impurities A, B, C, E: Synthesis on Demand Status, 2025. View Source

Co-Elution Identity Confirmation with EP CRS

QCS-produced Lactulose EP Impurity F was subjected to a direct head-to-head chromatographic comparison against the European Pharmacopoeia Peak Identification CRS (Y0001510) using aminopropyl-bonded silica stationary phase with refractive index detection, the system prescribed by the EP Lactulose monograph and the Chinese imported raw material registration standard JX20170210 . The QCS Impurity F eluted as a single peak with retention time (RT) identical to that of Impurity F in the EP CRS chromatogram; co-injection of Impurity F with the EP CRS resulted in a single augmented peak for the Impurity F position (peak area increased from approximately 2000 to 9000 arbitrary units) without generation of new impurity peaks and without significant perturbation of other impurity peak areas . The chromatographic purity was determined to be close to 100% under these conditions .

Co-Elution with EP CRS

Head-to-head

Single peak, RT matching EP CRS; co-injection augments Impurity F peak ~4.5-fold without new peaks

Supports peak identity assignment; reduces misidentification risk in system suitability

HPLC-RI on aminopropyl silica; chromatographic purity close to 100%

Evidence Dimension	Retention time identity and chromatographic purity by HPLC-RI vs. EP Pharmacopoeial Reference Standard
Target Compound Data	Single peak; RT consistent with EP CRS Impurity F; chromatographic purity close to 100%; co-injection peak area increase from ~2000 to ~9000 (arbitrary units)
Comparator Or Baseline	EP Lactulose for Peak Identification CRS (cat# Y0001510), containing Impurity F as a resolved component
Quantified Difference	Baseline-resolved single peak; 0% extraneous peaks upon co-injection; approximately 4.5-fold peak area augmentation commensurate with spiked amount
Conditions	Stationary phase: aminopropyl-bonded silica; detection: refractive index (RI); mobile phase: water/acetonitrile system per JX20170210 and EP conditions

Why This Matters

This direct co-elution data provides definitive evidence that the reference standard matches the EP-defined Impurity F identity, eliminating the risk of misassignment that could invalidate an entire ANDA impurity profile submission.

• [1] QCS R&D Center, Blockbuster Disclosure: Qualitative Localization Comparison Study — QCS Lactulose EP Impurity F vs. EP Peak Identification CRS Y0001510, 2024. View Source

Stability Profile and Storage Sensitivity

QCS conducted a stability study of Lactulose EP Impurity F dissolved in deuterium oxide (D₂O) under controlled temperature conditions, monitoring structural integrity by ¹H-NMR spectroscopy over multiple days . The study revealed significant temperature sensitivity: under long-term room temperature storage, Impurity F underwent substantial degradation, while short-term exposure to elevated temperature (heating) produced accelerated decomposition . Based on these quantitative observations, QCS explicitly recommends low-temperature storage and avoidance of heating during use . In contrast, publicly available Certificates of Analysis and product documentation for comparator impurities A, B, C, and E from other vendors do not routinely disclose NMR-based stability degradation kinetics or temperature-dependent storage constraints .

Stability & Storage Sensitivity

Reported

Significant degradation at room temperature over days; accelerated upon heating; stable under low-temperature storage

Low-temperature storage recommended to maintain reference standard integrity

Monitored by ¹H-NMR in D₂O; avoid heating during use

Evidence Dimension	Stability under aqueous storage conditions — temperature-dependent degradation monitored by ¹H-NMR
Target Compound Data	Significant degradation at room temperature over days; accelerated degradation upon heating; stable only under low-temperature storage (recommended by supplier)
Comparator Or Baseline	Lactulose EP Impurities A, B, C, E — no published NMR stability kinetics data available from major reference standard vendors (SynZeal, Veeprho, Clearsynth)
Quantified Difference	Qualitative-to-semi-quantitative degradation observed (NMR signal decay); specific rate constants not reported but degradation detectable within 'several days' at room temperature
Conditions	Solvent: D₂O; analytical method: ¹H-NMR; temperature conditions: room temperature (long-term) and elevated temperature (short-term)

Why This Matters

Users must incorporate cold-chain or refrigerated storage into their procurement and laboratory handling protocols for Impurity F; failure to do so risks using degraded reference standard that produces inaccurate quantification in batch release testing, potentially leading to OOS investigations.

• [1] QCS R&D Center, Stability Testing Experiment of Lactulose EP Impurity F — NMR-Based Degradation Monitoring Under Heavy Water Conditions, 2024. View Source
• [2] SynZeal, Lactulose EP Impurity F Product Page; Veeprho, Lactulose Impurities and Related Compounds; Clearsynth, Instock — Lactulose Impurities: COA and Stability Documentation Review, 2025. View Source

Structural Differentiation: Furanose vs. Disaccharide/Hexose

Lactulose EP Impurity F is the only EP-specified lactulose impurity possessing a furanose (oxolane) ring structure with molecular formula C₅H₁₀O₄ (MW 134.1), distinguishing it fundamentally from the disaccharide impurities A (epilactose, C₁₂H₂₂O₁₁, MW 342.3) and C (lactose, C₁₂H₂₂O₁₁, MW 342.3), the hexose impurity B (galactose, C₆H₁₂O₆, MW 180.2), and impurity E (a hexose isomer, MW 180.2) . This structural difference has direct analytical consequences: under the EP aminopropyl-silica HPLC-RI method, Impurity F elutes as a distinct peak separated from lactose, galactose, fructose, epilactose, and tagatose, all of which are specified with individual limits (≤0.5% to ≤15.0% depending on formulation) in the EP monograph and in published lactulose formulation quality studies . The furanose ring also imparts different chemical reactivity and degradation kinetics compared to pyranose-based impurities, as evidenced by the NMR stability data .

Structural Differentiation

Class-level

C₅H₁₀O₄ furanose (oxolane-2,4-diol) vs. C₁₂H₂₂O₁₁ disaccharide or C₆H₁₂O₆ hexose impurities

Unique structure prevents surrogate use; dedicated Impurity F standard required for EP testing

Distinct RT not shared with impurities A–E; molecular weight differs by 46–208 Da

Evidence Dimension	Molecular structure class and elemental composition vs. other EP-specified lactulose impurities
Target Compound Data	C₅H₁₀O₄ furanose (oxolane-2,4-diol); MW 134.1 g/mol; (2Ξ,4Ξ)-2-(hydroxymethyl)oxolane-2,4-diol
Comparator Or Baseline	Impurity A: C₁₂H₂₂O₁₁ disaccharide (epilactose), MW 342.3; Impurity B: C₆H₁₂O₆ hexose (galactose), MW 180.2; Impurity C: C₁₂H₂₂O₁₁ disaccharide (lactose), MW 342.3; Impurity E: C₆H₁₂O₆ hexose isomer, MW 180.2
Quantified Difference	MW difference: 46.1 Da vs. Impurity B/E; 208.2 Da vs. Impurity A/C; structural class: furanose vs. pyranose/disaccharide; distinct EP relative retention time not shared with impurities A–E
Conditions	Structural classification based on EP chemical nomenclature and published molecular formulas from ChemWhat, SynZeal, and QCS characterization data

Why This Matters

This structural uniqueness means that Impurity F cannot be surrogated by any other EP impurity standard for method development, system suitability, or quantification; procurement must specifically target Impurity F to satisfy EP monograph requirements for related substances testing.

• [1] ChemWhat, Lactulose EP Impurity F (CAS 136272-61-2); SynZeal, Lactulose EP Impurity A (CAS 20869-27-6), Impurity B (CAS 10257-28-0), Impurity C (CAS 13299-27-9), Impurity E (CAS 20197-42-6): Molecular Formulas and Structures. View Source
• [2] Steudle J, Schön C, Wargenau M, et al., Blood glucose response after oral intake of lactulose in healthy volunteers: A randomized, controlled, cross-over study, World J Gastrointest Pharmacol Ther, 2018, 9(3):22-30, Table 1: Impurity Limits for Lactulose Crystal and Liquid Formulations. View Source
• [3] QCS R&D Center, Stability Testing and H-NMR Characterization of Lactulose EP Impurity F Under Heavy Water Conditions, 2024. View Source

Comprehensive Characterization Package

QCS Lactulose EP Impurity F (RM-L010316) is supplied with a complete characterization package including Certificate of Analysis (COA), ¹H-NMR spectrum, mass spectrum (MS), and HPLC purity chromatogram, according to the vendor's published product specifications . The ¹H-NMR spectrum confirms the structural identity of the oxolane-2,4-diol scaffold, while the MS data provide molecular ion verification at m/z consistent with C₅H₁₀O₄ . In comparison, several other vendors list Lactulose EP Impurity F with standard COA only, and the availability of NMR/MS data must be specifically requested . For impurities A, B, C, and E, vendors such as SynZeal provide 'detailed characterization data compliant with regulatory guideline' but do not publicly post representative spectra, requiring prospective buyers to inquire about batch-specific documentation .

Characterization Package

Reported

COA, ¹H-NMR, MS, HPLC chromatogram provided as standard; comparator vendors often supply only COA

Full documentation supports ANDA/DMF filing and reduces in-house re-characterization

NMR/MS data may require specific inquiry for other sources

Evidence Dimension	Number and type of characterization documents provided as standard with product shipment
Target Compound Data	QCS RM-L010316: COA, ¹H-NMR spectrum, Mass Spectrum, HPLC chromatogram, stability data — provided as standard
Comparator Or Baseline	SynZeal SZ-L071008: COA and analytical data 'meeting regulatory compliance'; NMR/MS availability to be confirmed; Veeprho/other vendors: COA with assay value and retention time markers
Quantified Difference	4+ characterization documents standard vs. 1–2 documents standard from comparator vendors; NMR and MS data require specific inquiry for most comparator products
Conditions	Documentation package comparison based on publicly stated vendor product pages and QCS publication as of 2024–2025

Why This Matters

Comprehensive pre-supplied characterization data reduce the regulatory submission burden for ANDA/DMF filers by providing ready-to-cite spectroscopic evidence of impurity identity and purity, accelerating method validation and regulatory review timelines.

• [1] QCS R&D Center, Blockbuster Disclosure: H-NMR Spectrum (Figure 9), HPLC Chromatogram (Figure 6), and Stability Data (Figure 10) for Lactulose EP Impurity F RM-L010316, 2024; ChemicalBook, Lactulose EP Impurity F Product Specifications: COA, NMR, MS, HPLC Provided. View Source
• [2] SynZeal, Lactulose EP Impurity F SZ-L071008 Product Page: 'Supplied with detailed characterization data compliant with regulatory guideline'; Veeprho, Lactulose Impurities: 'Each lot includes a certificate of analysis with assigned assay value, impurity limits, retention time markers and stability data.' View Source

Lactulose EP Impurity F: Key Application Scenarios

Method Validation and System Suitability Testing

Lactulose EP Impurity F is indispensable for establishing system suitability in the EP-specified HPLC-RI method for lactulose related substances determination. Because Impurity F elutes at a retention time distinct from all other EP impurities A–E , it serves as a critical peak identification marker. The co-elution verification data against EP CRS Y0001510 enable analysts to confidently assign the Impurity F peak in sample chromatograms, satisfying ICH Q2(R1) specificity requirements during method validation. The single-peak chromatographic purity close to 100% ensures that the reference standard does not introduce confounding impurity signals into the calibration or system suitability injection.

Impurity Qualification for ANDA/DMF Submissions

For ANDA filers developing generic lactulose oral solutions or crystalline powders, Impurity F must be individually identified, quantified, and reported in the impurity profile section of the drug substance (3.2.S.3.2) and drug product (3.2.P.5.5) modules. The full characterization package — COA, ¹H-NMR, MS, HPLC — provided with QCS RM-L010316 supplies the spectroscopic evidence required to support structural elucidation claims in the regulatory dossier, reducing the need for in-house re-characterization. The demonstrated stability sensitivity further supports the establishment of appropriate reference standard handling and storage conditions in the analytical laboratory's SOP, a detail increasingly scrutinized in FDA and EMA pre-approval inspections.

Forced Degradation Study Method Development

Because Lactulose EP Impurity F is a degradation product arising from alkaline isomerization and thermal stress pathways during lactulose manufacture and storage , it is a required marker in forced degradation (stress) studies per ICH Q1A(R2). The temperature-dependent degradation kinetics documented by NMR indicate that Impurity F itself is labile under ambient conditions, which means that stability-indicating HPLC methods must achieve baseline resolution of Impurity F from both the lactulose parent peak and from other degradation products (galactose, fructose, epilactose, tagatose) whose EP limits range from ≤0.5% to ≤15.0% depending on formulation . Procurement of a well-characterized Impurity F standard with documented stability data allows the analytical development team to correctly track Impurity F formation and subsequent degradation during stress time-course experiments.

Batch Release Testing for Drug Substance and Product

In routine QC batch release testing, Lactulose EP Impurity F reference standard is used to prepare system suitability solutions and, where applicable, external standard calibration solutions for quantification against EP monograph acceptance criteria. The 8-step synthetic provenance of Impurity F means that QC laboratories should verify lot-to-lot consistency of retention time and purity, and the documented single-peak behavior under EP conditions provides a benchmark for out-of-specification (OOS) investigations. Laboratories handling multiple lactulose impurity standards should cross-reference the Impurity F certificate of analysis against the EP Peak Identification CRS (Y0001510) chromatogram to ensure ongoing alignment with pharmacopoeial expectations.

Application

Selection Property

Validation Focus

Method Validation & System Suitability

EP CRS Co-elution Verified

EP peak identification accuracy & specificity

ANDA/DMF Impurity Qualification

Full Characterization Data Package

Structural elucidation & regulatory dossier support

Forced Degradation Studies

Stability-indicating Method Compatibility

Degradation pathway tracking & stress time-course accuracy

Batch Release Testing

Lot-to-lot Consistency & EP Benchmark

OOS investigation support & EP monograph alignment

• [1] British Pharmacopoeia / European Pharmacopoeia Monograph 1230, Lactulose, Related Substances: Relative Retention Times for Impurities A–E. View Source
• [2] QCS R&D Center, Blockbuster Disclosure: Qualitative Localization Comparison vs. EP CRS Y0001510, Single-Peak Purity Close to 100%, 2024. View Source
• [3] QCS R&D Center, Stability Testing Experiment, H-NMR Characterization, and Full Documentation Package for Lactulose EP Impurity F RM-L010316, 2024. View Source
• [4] Steudle J, Schön C, Wargenau M, et al., Blood glucose response after oral intake of lactulose in healthy volunteers: A randomized, controlled, cross-over study, World J Gastrointest Pharmacol Ther, 2018, 9(3):22-30, Table 1. View Source